Cas no 622363-55-7 ((2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate)

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate structure
622363-55-7 structure
Product Name:(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate
CAS No:622363-55-7
MF:C21H14O5
MW:346.332866191864
CID:5418466
Update Time:2025-07-19

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methylbenzoate
    • (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate
    • Inchi: 1S/C21H14O5/c1-13-5-2-3-7-16(13)21(23)25-15-8-9-17-18(12-15)26-19(20(17)22)11-14-6-4-10-24-14/h2-12H,1H3
    • InChI Key: XVFNWAXANOSAJQ-UHFFFAOYSA-N
    • SMILES: C(OC1C=C2OC(=CC3=CC=CO3)C(=O)C2=CC=1)(=O)C1=CC=CC=C1C

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate Pricemore >>

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Additional information on (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate

Comprehensive Overview of (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate (CAS No. 622363-55-7)

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate, with the CAS number 622363-55-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a benzofuran scaffold, and an ester functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate is particularly noteworthy. The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is known for its aromatic properties and reactivity. The benzofuran scaffold, a fused ring system consisting of a benzene ring and a furan ring, is a common motif in natural products and bioactive molecules. The presence of the ester group further enhances the compound's versatility in terms of chemical reactivity and biological activity.

Recent studies have highlighted the potential of (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate in various therapeutic areas. One of the most promising applications is in the field of anticancer research. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound can be effectively delivered to the target site and maintain sufficient concentrations to exert its therapeutic effects.

Furthermore, the safety profile of (2Z)-2-(furan-2-y)methylidene–3–oxo–1H–chromen–4–one (a closely related compound) has been evaluated in preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic doses, which is a crucial factor for drug development. However, more extensive toxicological studies are needed to fully understand its safety profile in humans.

The synthesis of (2Z)-2-(furan–y)methylidene–3–oxo–1H–chromen–4-one has been optimized using various methodologies to improve yield and purity. One approach involves the condensation reaction between furan derivatives and benzofuran ketones under mild conditions. This method has been shown to be efficient and scalable, making it suitable for large-scale production.

In conclusion, (2Z)-2-(furan–y)methylidene–3–oxo–1H–chromen–4-one (CAS No. 600889) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanism of action in more detail and explore its potential as a novel drug candidate.

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